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Compound of Interest

Compound Name: ASM inhibitor 4i

Cat. No.: B15142201 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of ASM inhibitor 4i (also known as ASM-IN-1), a

potent and orally active acid sphingomyelinase (ASM) inhibitor.

Pre-Disposal Safety Precautions
Before beginning the disposal process, it is crucial to consult the Safety Data Sheet (SDS) for

ASM-IN-1. While a specific, universally available SDS for "4i" is not readily found, a

representative SDS for "ASM-IN-1" provides critical safety data. Always handle this compound

in a well-ventilated area, preferably within a chemical fume hood, and wear appropriate

personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

PPE Category Specification

Eye Protection
Safety glasses with side-shields or chemical

safety goggles.

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body
Laboratory coat, long pants, and closed-toe

shoes.
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Step-by-Step Disposal Procedure
The primary method for the disposal of ASM inhibitor 4i is to treat it as hazardous chemical

waste. Do not dispose of this compound down the drain or in regular trash.

Containerization:

Place all waste materials containing ASM inhibitor 4i, including unused product,

contaminated lab supplies (e.g., pipette tips, weighing paper), and empty containers, into a

designated and clearly labeled hazardous waste container.

The container must be compatible with the chemical and securely sealed to prevent leaks

or spills.

Labeling:

Label the hazardous waste container with the words "Hazardous Waste," the full chemical

name ("ASM inhibitor 4i" or "ASM-IN-1"), and any other identifiers required by your

institution's Environmental Health and Safety (EHS) department.

Storage:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials, heat, and sources of ignition. Follow your institution's guidelines

for the temporary storage of hazardous waste.

Waste Pickup and Disposal:

Arrange for the collection of the hazardous waste by your institution's EHS department or

a licensed hazardous waste disposal contractor.

Follow all institutional and local regulations for the final disposal of the chemical waste.

The recommended disposal method is through an approved waste disposal plant.[1]

Experimental Workflow and Disposal Pathway
The following diagram illustrates the typical workflow for experiments involving ASM inhibitor
4i and the subsequent proper disposal of the generated waste.
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Diagram of the experimental and disposal workflow for ASM inhibitor 4i.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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